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Compound of Interest |

2,2-Dimethyl-3-
Compound Name:
(methylamino)propan-1-ol

CAS No.: 16047-86-2

Cat. No.: B093386

. J

Executive Summary: Immediate Directives

o Primary Hazard:Corrosive (Skin/Eye Damage) and Combustible.
e Waste Stream:Organic Base / Alkaline Flammable.

« Critical Prohibition:DO NOT dispose of down the drain. DO NOT mix with oxidizing agents
(peroxides, nitrates) or strong acids in a waste container, as this may generate excessive
heat or toxic vapors.

» Disposal Method: High-temperature incineration via a licensed hazardous waste contractor
(Lab Pack).

Chemical Profile & Hazard Characterization

Understanding the physicochemical properties is the first step in safe disposal. This amino-
alcohol combines the basicity of an amine with the solubility of an alcohol, creating specific
compatibility challenges.[2]
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Parameter

Technical Specification

Operational Implication

Chemical Name

2,2-Dimethyl-3-

(methylamino)propan-1-ol

Official shipping/manifest

name.

CAS Number

26913-43-9

Use for waste inventory

verification.[1][2]

Molecular Formula

CeH1sNO

Organic content suitable for

fuel blending/incineration.[1][2]

GHS Classification

Skin Corr.[1][2][3][4][5] 1B; Eye
Dam. 1; Acute Tox. 4

Requires Full PPE (Nitrile

gloves, goggles, face shield).

~10.0 - 11.0 (Estimated for 2°

Strong Base.[1][2]

Acidity (pKa) ] Incompatible with acidic waste
amine)
streams.[6]
Treat as Combustible Liquid.[1]
Flash Point >60°C (Estimated/Class Ill1A) [2] Ground all transfer

equipment.[4]

RCRA Code (US)

D002 (Corrosive), Potentially
D001

Must be segregated from non-
hazardous trash.[1][2]

Pre-Disposal Segregation Strategy

Proper segregation prevents "unintended chemistry" in the waste drum.

e The "Organic Base" Stream: This compound must be segregated into the alkaline organic

solvent stream.

» Incompatibility Alert:

o Acids: Mixing with acid waste (e.g., HCI, H2SOa4) causes an immediate exothermic

neutralization. Never add this directly to an acid waste carboy.

o Oxidizers: Incompatible with peroxides, permanganates, or nitrates. Amines can be

oxidized to form unstable N-oxides or ignite.
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o Halogenated Solvents: Avoid mixing with Chloroform or DCM if possible, as amines can
react with halocarbons under certain conditions (e.g., forming carbenes or quaternary
salts), though this is less acute than acid/oxidizer reactions.

Visualizing the Waste Stream Logic

The following decision matrix guides the researcher through the segregation process.
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Waste Generation:
2,2-Dimethyl-3-(methylamino)propan-1-ol

Is the waste pure
or mixed with solvents?

Complex Mixture

Check Mixture Components

Contains Strong Acids? Pure / Solvent Mix

Yes (Exotherm Risk) Contains Oxidizers?

Yes (Fire Risk) \No

Stream B: Separate Lab Pack Stream A: Organic Bases
(Do Not Bulking) (Alkaline Flammable)

Label: 'Hazardous Waste - Oxidizer/Amine' Label: 'Waste Alkaline Liquids'
Contact EHS Immediately RCRA: D002, D001

Figure 1: Waste Segregation Decision Matrix

Click to download full resolution via product page

Step-by-Step Disposal Protocols

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b093386?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Protocol A: Small Scale (Benchtop Waste)

For quantities < 500 mL generated during synthesis or extraction.

o Container Selection: Use a chemically resistant container. HDPE (High-Density
Polyethylene) is preferred for amines. Glass is acceptable but poses a breakage risk.[6]

o Labeling: Affix a hazardous waste label immediately.
o Constituents: "2,2-Dimethyl-3-(methylamino)propan-1-ol, [Solvent Name]"
o Hazards: Check "Corrosive" and "Flammable/Combustible".

o Bulking: Pour into the laboratory's designated "Basic Organic Waste" carboy.
o Caution: Verify the carboy does not contain acids before pouring.

o Closure: Keep the cap tightly closed when not in use to prevent amine vapors from escaping
(fishy odor/respiratory irritant).

Protocol B: Large Scale / Stock Disposal

For expired reagent bottles or large reaction volumes (> 1 L).

e Do Not Decant: Do not pour large volumes of pure reagent into a general waste carboy. This
increases the "source term" hazard in the accumulation area.

e Lab Pack Method:

[¢]

Keep the chemical in its original manufacturer bottle if intact.
o Place the bottle into a secondary containment bin.

o Submit a waste pickup request to your EHS (Environmental Health & Safety) department
or waste contractor.

o Specify "Lab Pack" on the manifest. This ensures the bottle is packed in vermiculite and
incinerated whole, minimizing exposure risk.
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Emergency Response: Spills

In the event of a spill, the high pH and potential volatility require immediate, specific actions.

Don PPE: Absorb with: Do NOT use Strong Acid
Nitrile Gloves, Goggles, | Vermiculite or —| Use Citric Acid (Dilute)
Lab Coat Amine-Specific Pads if protocol permits

Minor Spill (<100mL)

Collect in Bag/Bucket
In Fume Hood

Label as Hazardous Waste

Spill Detected Assess Volume & Location

Major Spill (>100mL)
Or Outside Hood

Evacuate Area
Alert EHS

Figure 2: Spill Response Workflow

Click to download full resolution via product page

Technical Note on Neutralization: While it is chemically possible to neutralize amines with dilute
acid, do not attempt this on a concentrated spill unless you have specific training. The heat of
neutralization can vaporize the amine, creating an inhalation hazard. Absorption
(Vermiculite/Dry Sand) is the safest first step.

Regulatory Compliance (RCRA)

In the United States, this chemical falls under the Resource Conservation and Recovery Act
(RCRA).[7]

o Characteristic Waste: It is likely a D002 (Corrosive) waste due to pH > 12.5 (in aqueous
solution) or its ability to corrode steel.[7]

« Ignitability: If the flash point is confirmed < 60°C in your specific solvent mixture, it also
carries the DOO1 code.

o Documentation: All disposal must be tracked via a Uniform Hazardous Waste Manifest.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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